![molecular formula C16H15NO B090816 Acetamide, N-(9,10-dihydro-2-phenanthryl)- CAS No. 18264-88-5](/img/structure/B90816.png)
Acetamide, N-(9,10-dihydro-2-phenanthryl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Acetamide, N-(9,10-dihydro-2-phenanthryl)- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Acetamide, N-(9,10-dihydro-2-phenanthryl)- is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, Acetamide, N-(9,10-dihydro-2-phenanthryl)- reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Acetamide, N-(9,10-dihydro-2-phenanthryl)- has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in the inflammatory response. Moreover, it has been found to reduce the levels of reactive oxygen species (ROS), which are involved in the pathogenesis of various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Acetamide, N-(9,10-dihydro-2-phenanthryl)- in lab experiments is its high selectivity for COX enzymes. It has been found to selectively inhibit COX-2 enzymes, which are involved in the inflammatory response, without affecting COX-1 enzymes, which are involved in the maintenance of gastric mucosa. Moreover, it has been shown to have low toxicity and high bioavailability. However, one of the limitations of using Acetamide, N-(9,10-dihydro-2-phenanthryl)- in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on Acetamide, N-(9,10-dihydro-2-phenanthryl)-. One of the potential directions is the development of novel derivatives with improved solubility and efficacy. Another direction is the investigation of its potential applications in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Moreover, the development of new analytical methods for the detection and quantification of Acetamide, N-(9,10-dihydro-2-phenanthryl)- in biological samples can provide valuable insights into its pharmacokinetics and pharmacodynamics.
Conclusion:
Acetamide, N-(9,10-dihydro-2-phenanthryl)- is a chemical compound that has shown promising potential for various applications in the scientific research field. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can provide valuable insights into its potential applications in various fields and contribute to the development of novel therapeutic agents.
Synthesis Methods
Acetamide, N-(9,10-dihydro-2-phenanthryl)- can be synthesized through various methods. One of the most common methods involves the reaction of 9,10-dihydro-2-phenanthrylamine with acetic anhydride in the presence of a catalyst. Another method involves the reaction of 9,10-dihydro-2-phenanthrylamine with acetyl chloride in the presence of a base. Both of these methods result in the formation of Acetamide, N-(9,10-dihydro-2-phenanthryl)-.
Scientific Research Applications
Acetamide, N-(9,10-dihydro-2-phenanthryl)- has been extensively studied for its potential applications in various fields. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Moreover, it has been investigated for its potential applications in drug discovery and development.
Properties
18264-88-5 | |
Molecular Formula |
C16H15NO |
Molecular Weight |
237.3 g/mol |
IUPAC Name |
N-(9,10-dihydrophenanthren-2-yl)acetamide |
InChI |
InChI=1S/C16H15NO/c1-11(18)17-14-8-9-16-13(10-14)7-6-12-4-2-3-5-15(12)16/h2-5,8-10H,6-7H2,1H3,(H,17,18) |
InChI Key |
OQLAAWHUAYKEBO-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3CC2 |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3CC2 |
18264-88-5 | |
solubility |
3.9 [ug/mL] |
synonyms |
N-(9,10-Dihydrophenanthren-2-yl)acetamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.